Cas no 1251923-88-2 (4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiine-2-carboxylic acid)

4,4-Dioxo-2,3-dihydro-1,4λ⁶-benzoxathiine-2-carboxylic acid is a sulfur-containing heterocyclic compound featuring a benzoxathiine core with a carboxylic acid functional group at the 2-position. Its unique structure, incorporating both sulfone and carboxyl moieties, makes it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and agrochemicals. The sulfone group enhances reactivity and stability, while the carboxylic acid allows for further derivatization. This compound is particularly useful in medicinal chemistry for designing bioactive molecules due to its potential as a scaffold for enzyme inhibitors or receptor modulators. Its high purity and well-defined chemical properties ensure reproducibility in research and industrial applications.
4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiine-2-carboxylic acid structure
1251923-88-2 structure
Product Name:4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiine-2-carboxylic acid
CAS No:1251923-88-2
MF:C9H8O5S
MW:228.221821784973
CID:4582060
Update Time:2025-05-27

4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiine-2-carboxylic acid
    • 2,3-Dihydrobenzo[b][1,4]oxathiine-2-carboxylic acid 4,4-dioxide
    • Inchi: 1S/C9H8O5S/c10-9(11)7-5-15(12,13)8-4-2-1-3-6(8)14-7/h1-4,7H,5H2,(H,10,11)
    • InChI Key: USKKYHJQMOAEOD-UHFFFAOYSA-N
    • SMILES: O1C2=CC=CC=C2S(=O)(=O)CC1C(O)=O

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 530.4±50.0 °C at 760 mmHg
  • Flash Point: 274.6±30.1 °C
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiine-2-carboxylic acid Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Additional information on 4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiine-2-carboxylic acid

Comprehensive Overview of 4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiine-2-carboxylic acid (CAS No. 1251923-88-2)

4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiine-2-carboxylic acid (CAS No. 1251923-88-2) is a specialized organic compound with a unique structural framework, combining a benzoxathiine core with carboxylic acid functionality. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. Its sulfone (dioxo) and carboxylic acid groups make it a versatile intermediate for synthesizing derivatives with tailored properties.

In recent years, the demand for heterocyclic compounds like 4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiine-2-carboxylic acid has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its role as a precursor for sulfone-containing drugs, which are pivotal in treating inflammatory diseases and infections. The compound's CAS No. 1251923-88-2 is frequently searched in academic databases, reflecting its relevance in modern synthetic chemistry.

The synthesis of 4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiine-2-carboxylic acid typically involves oxidative cyclization of precursor molecules, leveraging advanced catalytic methods. Its benzoxathiine scaffold is notable for its stability and ability to modulate electronic properties, making it valuable for designing high-performance materials. This aligns with the growing interest in sustainable chemistry, as industries seek eco-friendly alternatives to traditional reagents.

From an analytical perspective, CAS No. 1251923-88-2 is characterized using techniques like NMR spectroscopy and mass spectrometry, ensuring high purity for research applications. Its carboxylic acid group allows for further functionalization, enabling the creation of amides, esters, and other derivatives. Such flexibility is critical for optimizing drug bioavailability and target selectivity, key concerns in medicinal chemistry.

Beyond pharmaceuticals, 4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiine-2-carboxylic acid is explored in crop protection formulations. Its sulfone moiety exhibits herbicidal and fungicidal activity, addressing the need for novel agrochemicals with lower environmental impact. This ties into broader discussions about green chemistry and precision agriculture, where users often search for innovative solutions to enhance crop yields sustainably.

In material science, the compound's conjugated system and electron-withdrawing groups make it a candidate for organic electronics, such as OLEDs and photovoltaic cells. Searches for benzoxathiine derivatives in this context have risen, reflecting interdisciplinary interest. Its thermal stability and solubility properties are also under investigation for polymeric applications.

To summarize, 4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiine-2-carboxylic acid (CAS No. 1251923-88-2) is a multifaceted compound with applications spanning drug development, agrochemicals, and advanced materials. Its structural features and adaptability position it as a valuable asset in research, meeting the evolving demands of science and industry.

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